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Introduction

Reactive Red 180 is a widely used synthetic azo dye in the textile industry for coloring
cellulosic fibers like cotton.[1] Its molecular structure contains one or more azo groups (-N=N-),
which are resistant to breakdown, leading to significant environmental persistence.[2][3] During
the dyeing process, a substantial portion of the dye does not bind to the fabric and is released
into wastewater, making it a major source of water pollution.[4][5] The discharge of effluents
containing Reactive Red 180 and other azo dyes is problematic due to their high stability to
light and microbial attack, their potential to reduce sunlight penetration in water bodies, and the
carcinogenic and mutagenic nature of their degradation products (aromatic amines).[2][6][7]
Consequently, Reactive Red 180 serves as a model compound in numerous environmental
studies focused on developing and optimizing treatment technologies for textile effluents.

These notes provide an overview of the application of Reactive Red 180 in laboratory and
pilot-scale studies, focusing on various degradation techniques and analytical protocols.

Physicochemical Properties of Reactive Red 180
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Property Value | Description Reference
Dye Class Reactive Azo Dye [3]
Appearance Bluish-red powder [1]
Solubility in Water 50 g/L [1]

] ) Azo (-N=N-), Sulfonyl (-SO2-),
Major Functional Groups [1]
Hydroxyl (-OH)

Dyeing and printing of
Application yend ] P J [1]
cellulose fibers

Quantitative Data on Degradation of Reactive Red
180

Various methods have been investigated for the decolorization and degradation of Reactive
Red 180 from aqueous solutions. The efficiency of these methods is summarized below.

Table 1: Biological Treatment Methods
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. . . Decolorizati
Organism/C Initial Dye Optimal .
. . Time on Reference
onsortium Conc. Conditions .
Efficiency
) Anaerobic, 4
Citrobacter
200 mg/L g/L glucose, 36 h ~95% [8]
sp. CK3
pH 7.0, 32°C
Aeromonas .
) Combined
hydrophila ) )
) N biological and .
SK16 (Bio- Not Specified Not Specified  100% 9]
_ AOPs-H202
AOP with
(4%)
H202)
) Sucrose as
Bacterial
carbon
Isolate-1 250 mg/L 60 h 93.59% [2]
_ N source, pH
(Unidentified)
5.5, 36°C
] Sucrose as
Bacterial
carbon
Isolate-2 250 mg/L 60 h 91.55% [2]
) - source, pH
(Unidentified)
6.0, 36°C

Table 2: Chemical and Photochemical Treatment Methods
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- . Decolorizati
Treatment Initial Dye Optimal .
. Time on Reference
Method Conc. Conditions o
Efficiency

H202 / Solar pH 7.0, 700

_ 100 mg/L 13 h 100%
Light mM H202

_ pH 5.0, 25
TiO2/Xanthan

mg/L catalyst, ]

Gum / Solar 25 mg/L 120 min 92.5%

) 400 mg/L
Light

H202
Fenton
Process N 1 g/L catalyst,
Not Specified 24 h 96.5% 9]
(Remazol 1.0 M H202
Red)
Adsorption
(Activated )
60 mg/L pH 5.0 120 min 88.73% [10]

Coconut Leaf
Stalk)

Experimental Protocols

Protocol 1: Bacterial Decolorization of Reactive Red 180

Objective: To evaluate the capability of a bacterial isolate to decolorize Reactive Red 180

under microaerophilic/anaerobic conditions.

Materials and Reagents:

» Bacterial strain (e.g., Citrobacter sp.)

e Nutrient Broth or Minimal Salt Medium

» Reactive Red 180 stock solution (1000 mg/L)

e Glucose (or other carbon source like sucrose)[2]

 Sterile Erlenmeyer flasks (250 mL)
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Incubator shaker

Centrifuge

UV-Vis Spectrophotometer

pH meter
Procedure:

e Inoculum Preparation: Cultivate the bacterial strain in nutrient broth at its optimal
temperature (e.g., 32-37°C) for 16-24 hours to reach the logarithmic growth phase.[11]

e Decolorization Assay Setup:
o In a 250 mL Erlenmeyer flask, add 100 mL of sterile nutrient medium.

o Add Reactive Red 180 stock solution to achieve the desired final concentration (e.g., 100-
250 mg/L).[2]

o Add a supplementary carbon source, such as glucose to a final concentration of 4 g/L,
which often enhances decolorization.[8]

o Adjust the pH of the medium to the optimal level (e.g., pH 7.0) using sterile HCI or NaOH.
[8]

o Inoculate the medium with 5% (v/v) of the prepared bacterial culture.

o A control flask should be prepared under the same conditions without the bacterial
inoculum.

 Incubation: Incubate the flasks under static (microaerophilic/anaerobic) conditions at the
optimal temperature (e.g., 32°C) for a specified period (e.g., 36-72 hours).[8][9] Static
conditions are often preferred as oxygen can inhibit the azoreductase enzyme responsible
for breaking the azo bond.[11]

e Sample Analysis:
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o At regular time intervals, withdraw 3-5 mL of the culture medium.

o Centrifuge the sample at 5,000-10,000 rpm for 15 minutes to separate the bacterial cells.
[12]

o Measure the absorbance of the supernatant at the maximum wavelength (Amax) of
Reactive Red 180 (typically around 540 nm) using a UV-Vis spectrophotometer.[8]

o Data Analysis: Calculate the percentage of decolorization using the following formula:

o Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Protocol 2: Solar-Assisted Photocatalytic Degradation

Objective: To assess the degradation of Reactive Red 180 using a solar-assisted advanced
oxidation process (AOP) with H202.

Materials and Reagents:

Reactive Red 180 solution (e.g., 100 mg/L)
o Hydrogen Peroxide (H202, 30% or 50%)

» Borosilicate glass flasks or beakers

e pH meter

o Magnetic stirrer

o UV-Vis Spectrophotometer

e Sunlight source (natural)

Procedure:

e Reaction Setup:

o Prepare 100 mL of 100 mg/L Reactive Red 180 solution in a 250 mL borosilicate flask.[13]
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o Adjust the initial pH of the solution to the desired value (optimal is often pH 7 for this
process) using dilute NaOH or H2S04.[13]

o Place the flask on a magnetic stirrer to ensure the solution remains homogenous.

e Initiation of Photocatalysis:

o Add the optimized concentration of H202 (e.g., to a final concentration of 700 mM) to the
dye solution.[13]

o Immediately expose the flask to direct sunlight. Record the light intensity (lux) if possible.

o Start a timer. A control experiment should be run in the dark to quantify any non-
photocatalytic degradation.

e Monitoring:
o Withdraw aliquots of the solution at set time intervals (e.g., every 60 minutes).

o Measure the absorbance of each aliquot at the Amax of the dye to monitor the
decolorization process.

o Termination: Continue the experiment until maximum or complete decolorization is achieved.

o Data Analysis: Calculate the decolorization percentage as described in Protocol 1. The
degradation kinetics can be modeled using pseudo-first-order kinetics.[14]

Protocol 3: Phytotoxicity Assessment of Treated Effluent

Objective: To evaluate the toxicity of Reactive Red 180 and its degradation products on seed
germination and plant growth.

Materials and Reagents:
e Seeds of a sensitive indicator plant (e.g., Vigna radiata - mung bean).[9]
e Untreated Reactive Red 180 solution (control).

o Degraded Reactive Red 180 solution (treated sample).
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« Distilled water (negative control).
» Sterile Petri dishes with filter paper or cotton.
Procedure:

o Seed Sterilization: Surface sterilize the seeds with a brief wash in 0.1% mercuric chloride or
1% sodium hypochlorite, followed by several rinses with sterile distilled water.

o Germination Assay:

[e]

Place a sterile filter paper or a layer of cotton in each Petri dish.

o

Arrange 10-20 seeds evenly in each dish.

[¢]

Moisten the seeds with 5-10 mL of the respective solutions: (a) distilled water, (b)
untreated dye solution, and (c) treated dye solution.

[¢]

Incubate the plates in the dark or under a light/dark cycle at room temperature for 5-7
days.

» Data Collection:
o After the incubation period, measure the following parameters:
= Germination percentage (%).
» Plumule (shoot) length (cm).
» Radicle (root) length (cm).

o Data Analysis: Compare the germination percentage and growth parameters of seeds
exposed to the treated effluent with those of the positive (untreated dye) and negative
(distilled water) controls. A significant improvement in germination and growth in the treated
sample compared to the untreated sample indicates successful detoxification.[9]

Visualizations
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Caption: General experimental workflow for textile effluent studies using Reactive Red 180.
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Caption: Proposed biological degradation pathway of Reactive Red 180.[9]
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Caption: Mechanism of solar-assisted Advanced Oxidation Process (AOP) for dye degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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